2-chloro-N-(2-chlorophenyl)-5-{[(2-chlorophenyl)amino]sulfonyl}benzamide

• IUPAC Name: 2-chloro-N-(2-chlorophenyl)-5-[(2-chlorophenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C19H13Cl3N2O3S/c20-14-10-9-12(28(26,27)24-18-8-4-2-6-16(18)22)11-13(14)19(25)23-17-7-3-1-5-15(17)21/h1-11,24H,(H,23,25)
• InChI Key: YFTRCYCDPOIEEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=C(C=CC(=C2)S(=O)(=O)NC3=CC=CC=C3Cl)Cl)Cl
• Molecular Formula: C19H13Cl3N2O3S
• Molecular Weight: 455.7 g/mol

Description

2-chloro-N-(2-chlorophenyl)-5-{[(2-chlorophenyl)amino]sulfonyl}benzamide, also known as CCNSB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2-chloro-N-(2-chlorophenyl)-5-{[(2-chlorophenyl)amino]sulfonyl}benzamide has been studied for its potential applications in various fields, including cancer research, drug discovery, and material science. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. This compound has also been studied as a potential drug candidate for the treatment of Alzheimer's disease and other neurodegenerative disorders.

Mechanism of Action

2-chloro-N-(2-chlorophenyl)-5-{[(2-chlorophenyl)amino]sulfonyl}benzamide exerts its biological effects by inhibiting the activity of various enzymes and proteins, including carbonic anhydrase, topoisomerase II, and histone deacetylases. These enzymes and proteins play important roles in various cellular processes, including DNA replication, cell division, and gene expression. By inhibiting these enzymes and proteins, this compound can disrupt these processes and lead to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. These effects are mediated by its ability to inhibit various enzymes and proteins involved in these processes.

Advantages and Limitations for Lab Experiments

2-chloro-N-(2-chlorophenyl)-5-{[(2-chlorophenyl)amino]sulfonyl}benzamide has several advantages for use in lab experiments, including its relatively simple synthesis method and its ability to inhibit multiple enzymes and proteins. However, this compound also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-chloro-N-(2-chlorophenyl)-5-{[(2-chlorophenyl)amino]sulfonyl}benzamide, including its potential use as a drug candidate for the treatment of cancer and neurodegenerative disorders, as well as its potential applications in material science. Further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties. Additionally, studies are needed to evaluate its potential toxicity and to develop methods for its targeted delivery to specific cells or tissues.